Cas no 943-66-8 (3-(3-Bromo-4-methoxyphenyl)propanenitrile)

• Product Name: 3-(3-Bromo-4-methoxyphenyl)propanenitrile
• CAS No: 943-66-8
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 1032134
• PubChem ID: 13711149
• Update Time: 2025-04-20

3-(3-Bromo-4-methoxyphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-4-methoxyphenyl)propanenitrile
• BENZENEPROPANENITRILE, 3-BROMO-4-METHOXY-
• SCHEMBL10667947
• AKOS010793636
• EN300-1897560
• Hydrocinnamonitrile, 3-bromo-4-methoxy-
• DTXSID50547399
• 943-66-8
• AM81224
• 3-(3-Bromo-4-methoxyphenyl)propionitrile
• DB-338865

• Inchi： 1S/C10H10BrNO/c1-13-10-5-4-8(3-2-6-12)7-9(10)11/h4-5,7H,2-3H2,1H3
• InChI Key： HQLLUIGQAYVFBX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CCC#N)OC

Computed Properties

• Exact Mass: 238.99458g/mol
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33Ų